2-Amino-N-hydroxybenzimidamide

• IUPAC Name: 2-amino-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H9N3O/c8-6-4-2-1-3-5(6)7(9)10-11/h1-4,11H,8H2,(H2,9,10)
• InChI Key: CFZHYRNQLHEHJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=NO)N)N
• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol

Description

2-Amino-N-hydroxybenzimidamide is an organic compound with the molecular formula C7H9N3O and a molecular weight of 151.17 g/mol . It is a benzimidazole derivative, characterized by the presence of an amino group and a hydroxy group attached to the benzimidamide structure. This compound is primarily used for research purposes and has shown potential in various scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-hydroxybenzimidamide can be achieved through several methods. One common approach involves the reaction of benzyl cyanide with hydroxylamine in ethanol to produce N’-hydroxybenzimidamide . Another method includes the solid-phase synthesis of amidine-substituted phenylbenzimidazoles, where 3,4-diamino-N’-hydroxybenzimidamide is introduced in the presence of 1,4-benzoquinone to construct the benzimidazole heterocycle .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-hydroxybenzimidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction of the N’-hydroxybenzimidamide functionality to an amidine can be achieved using stannous chloride (SnCl2) in dimethylformamide (DMF).

Substitution: The amino and hydroxy groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include hydroxylamine, stannous chloride, and 1,4-benzoquinone. Reaction conditions typically involve the use of solvents such as ethanol, DMF, and appropriate temperatures to facilitate the desired transformations.

Major Products Formed

The major products formed from the reactions of this compound include various amidine derivatives, which can be further utilized in different applications.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound has shown potential as a DNA-binding agent, contributing to the development of DNA-targeted drugs.

Medicine: Research has indicated its potential use in developing anticancer therapeutics, particularly as dual inhibitors of Bcr-Abl and histone deacetylase (HDAC).

Industry: It is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-N-hydroxybenzimidamide involves its interaction with specific molecular targets and pathways. For instance, as a DNA-binding agent, it interacts with the DNA minor groove, promoting hydrogen bonding and steric compatibility . In the context of its anticancer activity, it inhibits Bcr-Abl and HDAC, leading to the suppression of cancer cell proliferation .

Comparison with Similar Compounds

2-Amino-N-hydroxybenzimidamide can be compared with other similar compounds, such as:

2-Aminobenzamidoxime: Similar in structure but differs in the position of functional groups.

2-(Benzyl(ethyl)amino)-N’-hydroxybenzimidamide: Another derivative with different substituents on the benzimidazole ring.

Phenylbenzimidazole-amidine: Known for its DNA-binding properties and used in similar applications.

The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical reactivity and biological activity, making it a valuable compound for research and development.

Synthesis routes and methods I

Procedure details

Anthranilonitrile (1 g, 8.5 mmol) and hydroxylamine (50% in water, 0.57 cm3, 9.3 mmol, 1.1 eq) in EtOH (42.5 cm3) were stirred under reflux for 24 hours, after which the volatiles were removed under reduced pressure and residue was partitioned between water (5 cm3) and CH2Cl2 (100 cm3). The organic phase was evaporated to dryness in the rotary evaporator followed by high vacuum line to give the product 2-amino-N′-hydroxybenzimidamide (1.16 g, 90.3%) as a solid, mp 85-86° C.

Synthesis routes and methods II

Procedure details

A suspension of 2-aminobenzonitrile (10 g, 0.084 mol), sodium methoxide (4.65 g, 0.084 mol) and hydroxylamine hydrochloride (5.88 g, 0.048 mol) in methanol was heated under reflux for 18 hours. The mixture was concentrated to an oil which was partitioned between ethyl acetate and 10% sodium hydroxide solution. The basic phase was separated and extracted three times with ethyl acetate. The combined organic solution was washed three times with saturated brine and dried over magnesium sulphate. Evaporation of the solvent gave the product as an oil which was purified by flash column chromatography on silica gel, eluting with dichloromethane/ethanol as eluant to afford the product as an oil (7.3 g), MS (+FAB) 152 ([M+H]+), 1H NMR (CDCl3) 7.3-6.7 (4H, m), 5.1-4.7 (4H, br, s).